3-(3-Methylpyridin-2-yl)benzaldehyde

• IUPAC Name: 3-(3-methylpyridin-2-yl)benzaldehyde
• InChI: InChI=1S/C13H11NO/c1-10-4-3-7-14-13(10)12-6-2-5-11(8-12)9-15/h2-9H,1H3
• InChI Key: BQAJJESTGHYOCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)C2=CC=CC(=C2)C=O
• Molecular Formula: C13H11NO
• DSSTOX Substance ID: DTXSID80698787
• Molecular Weight: 197.23 g/mol
• CAS RN: 362052-27-5

Description

3-(3-Methylpyridin-2-yl)benzaldehyde , also known by other names such as 3-(6-(Hydroxymethyl)pyridin-2-yl)benzaldehyde and 3-(5-(Hydroxymethyl)pyridin-2-yl)benzaldehyde , is a chemical compound with the molecular formula C₁₃H₁₁NO . Its molecular weight is approximately 0 g/mol .

Scientific Research Applications

Chemosensors for pH Discrimination

• Biocompatible Chemosensors : Compounds similar to 3-(3-Methylpyridin-2-yl)benzaldehyde have been used as fluorescent chemosensors for pH. These compounds can discriminate between normal cells and cancer cells based on pH differences, with cancer cells generally having a lower pH range (5.5–7.0) compared to normal cells (pH 7.4) (Dhawa et al., 2020).

Synthesis and Structural Studies

• Synthesis of Complex Molecules : Research has shown the synthesis of complex molecules like 3-(methoxycarbonyl)coumarin using ionic liquids, which could have implications in green chemistry and organic synthesis (Verdía et al., 2017).
• NMR Study of Models : Structural assignments and synthesis of compounds resulting from the condensation of various pyridines with benzaldehyde were investigated, aiding in understanding molecular structures and interactions (Clavreul et al., 1987).

Catalysis and Organic Reactions

• Catalytic Applications : Certain compounds related to 3-(3-Methylpyridin-2-yl)benzaldehyde have been used in catalysis, such as in the oxidative cleavage of trans-stilbene with hydrogen peroxide (Wang et al., 2019).
• Lewis Acid Catalysis : Some research has focused on the use of metal-organic frameworks with exposed Mn2+ coordination sites for Lewis acid catalysis, which could be relevant in synthesizing related compounds (Horike et al., 2008).

Green Synthesis and Bioproduction

• Green Synthesis : A study focused on the green synthesis of α-methylcinnamaldehyde via Claisen-Schmidt condensation of benzaldehyde with propanal, which is relevant for producing compounds with similar structural features (Wagh & Yadav, 2018).
• Bioproduction of Benzaldehyde : There's research on the enhanced bioproduction of benzaldehyde, a structurally similar compound, using Pichia pastoris in a two-phase partitioning bioreactor (Craig & Daugulis, 2013).